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Compound of Interest

Compound Name: Sodium methanethiolate

Cat. No.: B127743

For Immediate Release

This whitepaper provides an in-depth technical guide on the fundamental properties, synthesis,
applications, and safety protocols for sodium methanethiolate (CH3sSNa). It is intended for
researchers, scientists, and professionals in drug development and organic synthesis.

Fundamental Properties

Sodium methanethiolate, also known as sodium thiomethoxide, is a powerful nucleophilic
reagent widely employed in organic chemistry.[1][2] It is the sodium salt of methanethiol and is
commercially available as a white to off-white or light brown solid.[1][2][3] Due to its high
reactivity, it is often supplied and handled as an aqueous solution.[1][4] The solid form is
sensitive to air, moisture, and carbon dioxide, and hydrolysis produces methanethiol, a gas with
a potent and noxious odor.[1][3][5][6]

Physical and Chemical Data

The core physical and chemical properties of sodium methanethiolate are summarized below.
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Property Value Source(s)

Chemical Formula CHsNaS [11[31[6]

Molecular Weight 70.08 g/mol [31[7]
White to off-white or light

Appearance ] (11121171
brown solid.[1][2][7]
Strong, offensive, fecal-like

Odor [11[2][5]
odor.[1][2][5]

Melting Point 88-90 °C (190-194 °F) [3]

Density (Solid)

1.43 g/cm3

[3]

Density (15% aq. soln.)

~1.12 g/cm?3 at 20°C

[1]

Density (21% ag. soln.)

1.09 - 1.11 g/mL at 20°C

[4]

Flash Point (15% ag. soln.)

27°C

[1](6]

Solubility

Soluble in water and polar

organic solvents like ethanol.

[213]1[5]

[213]1[5]

Spectral Data

Key spectral characteristics are important for the identification and characterization of sodium

methanethiolate.
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Spectroscopy Data Source(s)
Max Absorption

UV-Vis (Cyclohexane): 228.5 nm (log [2]
€=2.15)

17224 (Sadtler Research
IR Laboratories IR Grating [2]

Collection)

8209 (Sadtler Research
NMR : : : [2]
Laboratories Prism Collection)

86 (NIST/EPA/MSDC Mass
Mass Spec Spectral Database 1990 [2]

Version)

Chemical Reactivity and Applications

Sodium methanethiolate's utility stems from its nature as a potent source of the
methanethiolate (CHsS™) anion, a strong nucleophile.[1][3] This reactivity is harnessed in a
variety of synthetic transformations critical to pharmaceutical and materials science research.

Key Applications:

» Nucleophilic Substitution: It is widely used for the synthesis of methyl thioethers from alkyl
halides and methyl aryl sulfides from haloarenes.[1][3][8]

» S-Dealkylation: Alkanethiolates like sodium methanethiolate are efficient reagents for the
Sn2 dealkylation of esters and aryl ethers, a crucial step in manipulating protecting groups
during multi-step syntheses.[1][8]

o Pharmaceutical Synthesis: It serves as a key intermediate in the production of important
pharmaceuticals, including cephalosporin antibiotics like Cefazolin.[8][9] It is also used to
synthesize thiol-based histone deacetylase (HDAC) inhibitors, such as analogues of
suberoylanilide hydroxamic acid (SAHA).[1][5][7]
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» Materials Science: The compound is utilized in the fabrication of organic semiconductors for
field-effect transistors and in the synthesis of metal thiolate complexes for catalysis.[1][4]

Key Reactions of Sodium Methanethiolate
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(R-X) . .
Sn2 Substitution R
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(CH3SNa) Methyl Aryl Sulfide
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(Ar-ONa)

Aryl Methyl Ether
(Ar-O-CHs)

Click to download full resolution via product page
Caption: Common synthetic routes involving sodium methanethiolate.

Experimental Protocols

The following protocols are generalized procedures. Researchers should consult specific
literature for reaction optimization and adapt procedures to their specific substrates and
laboratory conditions.

Protocol for Synthesis of Sodium Methanethiolate

This procedure describes the in situ preparation from methanethiol.
Materials:
o Methanethiol (CH3SH)

e Sodium hydride (NaH) or Sodium hydroxide (NaOH)
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e Anhydrous solvent (e.g., diethyl ether, THF, or ethanol)[1][2][3]
 Inert atmosphere apparatus (e.g., Schlenk line or glovebox)
Methodology:

o Under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (1.0 eq) in the
chosen anhydrous solvent in a flame-dried, three-neck flask equipped with a magnetic stirrer,
gas inlet, and a means to add the thiol.

e Cool the suspension to 0°C using an ice bath.

o Slowly bubble gaseous methanethiol through the suspension or add a pre-condensed
solution of methanethiol (1.0 eq) dropwise. Hydrogen gas will evolve if using NaH.[3]

» Allow the reaction mixture to stir at 0°C for 1 hour, then warm to room temperature and stir
for an additional 2-3 hours until gas evolution ceases.

e The resulting slurry or solution of sodium methanethiolate can be used directly for
subsequent reactions.[2]
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Synthesis of Sodium Methanethiolate
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Reaction
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:

Stir at 0°C for 1 hr

:
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Product
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Caption: General workflow for the laboratory synthesis of CHsSNa.

Protocol for Purification (Solid)

For applications requiring the isolated solid.[5]

Materials:
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e Crude sodium methanethiolate
e Anhydrous ethanol

e Anhydrous diethyl ether
Methodology:

o Dissolve the crude sodium methanethiolate solid in a minimal amount of anhydrous
ethanol.

» To the resulting solution, add an excess of anhydrous diethyl ether (e.g., 10 volumes) to
induce precipitation.

e Cool the mixture in an ice bath or refrigerator to maximize the recovery of the precipitate.
o Collect the white precipitate by filtration under an inert atmosphere.
e Wash the collected solid with cold, anhydrous diethyl ether.

e Dry the purified sodium methanethiolate under high vacuum to remove all residual
solvents. Store the final product under an inert gas.[1]

Protocol for a Typical Nucleophilic Substitution
(Thioether Synthesis)

This procedure outlines the synthesis of a methyl thioether from an alkyl halide.
Materials:

o Sodium methanethiolate (solid or as a prepared solution)

 Alkyl halide (R-X)

e Aprotic polar solvent (e.g., DMF, DMSO)

Methodology:
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e In aflask under an inert atmosphere, dissolve the alkyl halide (1.0 eq) in the chosen solvent.
+ Add sodium methanethiolate (1.1 eq) portion-wise as a solid or dropwise as a solution.

 Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction
progress by a suitable method (e.g., TLC or GC-MS).

e Upon completion, quench the reaction by adding water.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, diethyl ether).

» Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., Na2SOa or
MgSO0a), filter, and concentrate under reduced pressure to yield the crude methyl thioether.

» Purify the product as necessary, typically by column chromatography.

Safety and Handling

Sodium methanethiolate is a hazardous substance that requires strict safety protocols. It is
corrosive, flammable, and toxic if swallowed.[1][10][11] Contact with moisture or acids liberates
methanethiol, a toxic and flammable gas.[?]

GHS Hazard Information

Hazard Class GHS Pictogram Signal Word Hazard Statement

H226: Flammable

Flammable liquid and vapor.[11]
o & Danger
Solid/Liquid H228: Flammable
solid.[10]
. H301: Toxic if
Acute Toxicity (Oral) Danger

swallowed.[10][11]

H314: Causes severe
Skin Corrosion corrosive Danger skin burns and eye
damage.[10][11]

. . H318: Causes serious
Serious Eye Damage corrosive Danger
eye damage.[10]
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Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Handle exclusively in a well-ventilated area, preferably within a
certified fume hood.[2][11] Use explosion-proof electrical and ventilation equipment.[11][12]

o Personal Protective Equipment:
o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[11][13]

o Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile) and flame-retardant
protective clothing.[11]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
full-face respirator with an appropriate cartridge.[11]

» Safe Handling Practices: Avoid all personal contact, including inhalation.[12] Keep away from
heat, sparks, open flames, and other ignition sources.[11][12] Ground and bond containers
when transferring material to prevent static discharge.[11][14] Do not eat, drink, or smoke
when using this product.[12]

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated
for flammable materials.[2][14] The material is air and moisture sensitive and should be
stored under an inert gas.[1][5][6] Keep away from acids and oxidizing agents.[2]

o Spill Management: In case of a spill, evacuate the area. Remove all ignition sources.[12]
Contain the spill using sand, earth, or other non-combustible absorbent material.[13] Use
non-sparking tools for cleanup.[12]

» Disposal: Dispose of waste material in accordance with local, regional, and national
regulations. Do not mix with other waste. Uncleaned containers should be treated as the
product itself.[14]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://wap.guidechem.com/encyclopedia/sodium-methanethiolate-dic13229.html
https://www.echemi.com/sds/sodiumthiomethoxide-pid_Rock45512.html
https://www.echemi.com/sds/sodiumthiomethoxide-pid_Rock45512.html
https://store.apolloscientific.co.uk/storage/msds/OR28823_msds.pdf
https://www.echemi.com/sds/sodiumthiomethoxide-pid_Rock45512.html
https://www.tcichemicals.com/BE/en/sds/M0096_EU_6N.pdf
https://www.echemi.com/sds/sodiumthiomethoxide-pid_Rock45512.html
https://www.echemi.com/sds/sodiumthiomethoxide-pid_Rock45512.html
https://store.apolloscientific.co.uk/storage/msds/OR28823_msds.pdf
https://www.echemi.com/sds/sodiumthiomethoxide-pid_Rock45512.html
https://store.apolloscientific.co.uk/storage/msds/OR28823_msds.pdf
https://www.echemi.com/sds/sodiumthiomethoxide-pid_Rock45512.html
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/516686
https://store.apolloscientific.co.uk/storage/msds/OR28823_msds.pdf
https://wap.guidechem.com/encyclopedia/sodium-methanethiolate-dic13229.html
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/516686
https://grokipedia.com/page/Sodium_methanethiolate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1476576.htm
https://www.nbinno.com/?news/gp-methanethiol-sodium-salt-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/sodium-methanethiolate-dic13229.html
https://store.apolloscientific.co.uk/storage/msds/OR28823_msds.pdf
https://www.tcichemicals.com/BE/en/sds/M0096_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28823_msds.pdf
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/516686
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Safe Handling Protocol for CHzSNa
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Caption: A flowchart for the safe handling of sodium methanethiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. grokipedia.com [grokipedia.com]

. Page loading... [wap.guidechem.com]

. Sodium methanethiolate - Wikipedia [en.wikipedia.org]
. chemimpex.com [chemimpex.com]

. Sodium thiomethoxide | 5188-07-8 [chemicalbook.com]
. hbinno.com [nbinno.com]

. pharmaffiliates.com [pharmaffiliates.com]

. hbinno.com [nbinno.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. hbinno.com [nbinno.com]

e 10. Sodium methanethiolate | CH3NaS | CID 4378561 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 11. echemi.com [echemi.com]

o 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 13. tcichemicals.com [tcichemicals.com]

e 14. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to Sodium
Methanethiolate for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127743#sodium-methanethiolate-fundamental-
properties-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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